Cas no 5906-98-9 (2-Chlorobenzenesulfonohydrazide)

• Product Name: 2-Chlorobenzenesulfonohydrazide
• CAS No: 5906-98-9
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• MDL: MFCD08457460
• CID: 1093501
• PubChem ID: 20277438
• Update Time: 2025-11-01

2-Chlorobenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzenesulfonohydrazide
• FCH004366
• AK148254
• AX8285616
• A914256
• MFCD08457460
• 2-chlorobenzene-1-sulfonohydrazide
• C75760
• Benzenesulfonic acid, 2-chloro-, hydrazide
• SCHEMBL420397
• CS-0156648
• AS-65363
• AKOS009259895
• DB-149853
• 5906-98-9

• MDL： MFCD08457460
• Inchi： 1S/C6H7ClN2O2S/c7-5-3-1-2-4-6(5)12(10,11)9-8/h1-4,9H,8H2
• InChI Key： JXYCJRIKOCVGAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NN)(=O)=O

Computed Properties

• Exact Mass: 205.9916763g/mol
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.6

2-Chlorobenzenesulfonohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 2-Chlorobenzenesulfonohydrazide

Introduction to 2-Chlorobenzenesulfonohydrazide (CAS No: 5906-98-9)

2-Chlorobenzenesulfonohydrazide (CAS No: 5906-98-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro and sulfonohydrazide functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzene ring substituted with a chlorine atom and a sulfonohydrazide moiety, provides a versatile platform for further chemical modifications and functionalization.

The chemical structure of 2-Chlorobenzenesulfonohydrazide consists of a benzene ring with a chlorine atom at the ortho position relative to the sulfonohydrazide group. This arrangement imparts distinct reactivity patterns, making it particularly useful in the development of novel pharmaceutical agents. The sulfonohydrazide group is known for its ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are prevalent intermediates in drug synthesis.

In recent years, 2-Chlorobenzenesulfonohydrazide has been explored as a key intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with broad-spectrum biological activity, including antibacterial, antiviral, and anti-inflammatory properties. The incorporation of the sulfonohydrazide group into these derivatives can enhance their pharmacological efficacy by improving solubility and metabolic stability. Furthermore, the chloro substituent on the benzene ring can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of 2-Chlorobenzenesulfonohydrazide is its role in the development of targeted therapeutics. Researchers have leveraged its reactivity to design molecules that interact specifically with biological targets implicated in diseases such as cancer and diabetes. For instance, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in tumor growth and progression. The ability to fine-tune the properties of these derivatives through structural modifications has opened up new avenues for drug discovery and development.

The pharmaceutical industry has also shown interest in 2-Chlorobenzenesulfonohydrazide due to its potential applications in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including inflammation and blood clotting. By designing molecules that selectively inhibit specific proteases, researchers aim to develop treatments for conditions such as arthritis and thrombosis. The sulfonohydrazide group provides a scaffold for creating potent protease inhibitors with improved selectivity and reduced side effects.

Recent advancements in computational chemistry have further enhanced the utility of 2-Chlorobenzenesulfonohydrazide as a building block in drug design. Molecular modeling studies have identified optimal substitution patterns on its benzene ring that maximize binding affinity to biological targets. These insights have guided experimental efforts toward the development of more effective drug candidates. Additionally, high-throughput screening techniques have been employed to rapidly assess the biological activity of various derivatives, accelerating the discovery process.

The agrochemical sector has also explored 2-Chlorobenzenesulfonohydrazide as a precursor for synthesizing novel pesticides and herbicides. Its structural features allow for the design of compounds that exhibit potent activity against pests while maintaining environmental safety. By modifying its chemical properties, researchers have developed formulations that offer improved efficacy and reduced toxicity compared to traditional agrochemicals.

In conclusion, 2-Chlorobenzenesulfonohydrazide (CAS No: 5906-98-9) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in advancing scientific and technological innovation.